Cas no 132899-03-7 (1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,7,9-trihydroxy-3-methyl- (9CI))

• Product name: 1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,7,9-trihydroxy-3-methyl- (9CI)
• CAS No: 132899-03-7
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 225212
• PubChem ID: 195734

1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,7,9-trihydroxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,3-c]pyran-5,10-dione,3,4-dihydro-3,7,9-trihydroxy-3-methyl- (9CI)
• 3,7,9-trihydroxy-3-methyl-1,4-dihydrobenzo[g]isochromene-5,10-dione
• 6-O-demethyl-5-deoxyfusarubin
• 3,7,9-trihydroxy-3-methyl-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione
• 6-Dmdf
• 132899-03-7
• 3,7,9-Trihydroxy-3-methyl-3,4-dihydro-1H-naphtho[2,3-c]pyran-5,10-dione
• DTXSID80927862

• Inchi： InChI=1S/C14H12O6/c1-14(19)4-8-9(5-20-14)13(18)11-7(12(8)17)2-6(15)3-10(11)16/h2-3,15-16,19H,4-5H2,1H3
• InChI Key： UOMAVGZJLAITCG-UHFFFAOYSA-N
• SMILES： OC1=CC(O)=C2C(C3COC(C)(O)CC=3C(=O)C2=C1)=O

Computed Properties

• Exact Mass: 276.06336
• Monoisotopic Mass: 276.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 589.1°C at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.707
• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isochromanequinones Benzoisochromanequinones